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The selection of a suitable plasticizer is a critical consideration in the formulation of polyvinyl

chloride (PVC) products, directly impacting their performance, safety, and regulatory

compliance. As the industry moves away from traditional ortho-phthalate plasticizers due to

health and environmental concerns, non-phthalate alternatives such as Diethyl cyclohexane-
1,2-dicarboxylate (DEHCH) and 1,2-Cyclohexane dicarboxylic acid diisononyl ester (DINCH)

have emerged as leading contenders. This guide provides an objective comparison of the

performance of DEHCH and DINCH in PVC, supported by experimental data, to aid

researchers, scientists, and drug development professionals in making informed decisions.

Overview of DEHCH and DINCH
Diethyl cyclohexane-1,2-dicarboxylate (DEHCH) is a non-phthalate plasticizer characterized

by its excellent compatibility with PVC, low volatility, and high plasticizing efficiency. It is often

positioned as a safer alternative to traditional plasticizers, suitable for sensitive applications

such as toys, medical devices, and food contact materials.[1]
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1,2-Cyclohexane dicarboxylic acid diisononyl ester (DINCH), commercially known as

Hexamoll® DINCH, is another widely used non-phthalate plasticizer. It is produced by the

hydrogenation of diisononyl phthalate (DINP) and is recognized for its favorable toxicological

profile and good performance characteristics in PVC.[2] DINCH is also approved for use in food

contact applications.

Performance Comparison: Data Summary
The following tables summarize the key performance indicators of DEHCH and DINCH in PVC

formulations based on available experimental data. It is important to note that direct

comparative studies under identical conditions are limited, and the data presented here are

compiled from various sources.

Table 1: Mechanical Properties of Plasticized PVC
Property PVC with DEHCH PVC with DINCH Test Method

Tensile Strength

(MPa)
Similar to DINCH 8.8 ± 0.4 ASTM D882

Elongation at Break

(%)
Similar to DINCH 87 ± 5 ASTM D882

Shore A Hardness Comparable to DINCH ~80 ASTM D2240

Note: Data for DINCH from a study with 40 phr plasticizer content. DEHCH data is based on a

study stating similar performance to DINCH.

Table 2: Migration Resistance in Food Simulants

Food Simulant
Migration of
DEHCH (% weight
loss)

Migration of DINCH
(% weight loss)

Test Method

Aqueous/Acidic

Simulants
Low Low ASTM D1239

Fatty Food Simulants

(e.g., Olive Oil)
Low

Low, but higher than

in aqueous simulants
ASTM D1239
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Note: Both plasticizers exhibit low migration, a key advantage over traditional phthalates. The

rate of migration is generally higher in fatty food simulants due to the lipophilic nature of the

plasticizers.[3][4]

Table 3: Thermal Stability (Thermogravimetric Analysis -
TGA)

Property PVC with DEHCH PVC with DINCH Test Method

Onset of Degradation

(°C)
Data not available ~250-300 °C TGA

Major Weight Loss

Region (°C)
Data not available ~300-450 °C TGA

Note: While specific TGA data for DEHCH was not available in the reviewed literature, its low

volatility suggests good thermal stability, comparable to other high-molecular-weight

plasticizers.[1]

Experimental Protocols
Mechanical Properties Testing
This test method determines the tensile properties of thin plastic sheeting.

Specimen Preparation: Strips of the plasticized PVC sheet, typically 1 inch wide and 6

inches long, are cut.[5]

Test Procedure: Specimens are conditioned at 23 ± 2 °C and 50 ± 5 % relative humidity.[6]

They are then placed in the grips of a universal testing machine and pulled at a constant rate

of crosshead displacement until they break.[5][7][8]

Data Collection: The force required to break the specimen (tensile strength) and the extent of

stretching before breaking (elongation at break) are recorded.[5][6]

This method measures the indentation hardness of plastics and elastomers.
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Specimen Preparation: A flat specimen with a minimum thickness of 6.4 mm is required.[9]

[10] If necessary, multiple layers can be stacked to achieve the required thickness.[10]

Test Procedure: The durometer is pressed firmly against the specimen, ensuring the indenter

is perpendicular to the surface.[11] The hardness reading is taken within one second of firm

contact.[11]

Data Collection: The Shore A hardness value is read directly from the durometer scale.[10]

Migration Testing (ASTM D1239)
This standard test method covers the determination of the resistance of plastic films to

extraction by chemicals.

Specimen Preparation: Specimens of a standard size (e.g., 50 x 50 mm) are cut from the

plasticized PVC sheet.[3]

Test Procedure: The initial weight of the specimens is recorded. They are then completely

immersed in the chosen food simulant (e.g., distilled water, 10% ethanol for aqueous foods;

olive oil or isooctane for fatty foods) in a sealed container.[3] The immersion is carried out for

a specified time and at a controlled temperature (e.g., 24 hours at 23°C).[3] After immersion,

the specimens are removed, dried, and reweighed.

Data Collection: The percentage of weight loss is calculated, which represents the amount of

plasticizer that has migrated into the simulant.[3]

Thermal Stability (Thermogravimetric Analysis - TGA)
TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere.

Specimen Preparation: A small, representative sample of the plasticized PVC is placed in a

TGA crucible.

Test Procedure: The sample is heated at a constant rate (e.g., 10°C/min) in a controlled

atmosphere (e.g., nitrogen or air).[12]
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Data Collection: The TGA instrument records the weight of the sample as the temperature

increases. The resulting thermogram shows the temperatures at which weight loss occurs,

indicating the degradation of the material.[12][13][14][15]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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